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Compound of Interest

Compound Name: Tigloylgomisin P

Cat. No.: B15563231

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific data specifically detailing the physical and chemical properties,
experimental protocols, and biological mechanisms of Tigloylgomisin P is limited in publicly
accessible literature. This guide provides a comprehensive overview based on available
information for Tigloylgomisin P and supplements it with data from structurally related
gomisin-series lignans isolated from Schisandra chinensis to offer a broader context for
research and development.

Core Chemical and Physical Properties of
Tigloylgomisin P

Tigloylgomisin P is a dibenzocyclooctadiene lignan, a class of natural products known for
their diverse biological activities.[1][2][3] The fundamental physicochemical data available for
Tigloylgomisin P are summarized below. It is important to note that many specific physical
properties have not been experimentally determined and reported in available literature.
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Property Value Source
CAS Number 69176-51-8 N/A
Molecular Formula C28H3409 N/A
Molecular Weight 514.57 g/mol N/A
Melting Point Not Available N/A
Boiling Point Not Available N/A
Density Not Available N/A
Solubility Not Available N/A

Biological Activities of Gomisin-Series Lighans

While specific studies on the biological activity of Tigloylgomisin P are scarce, the broader

family of gomisin lignans from Schisandra chinensis has been extensively studied, revealing a

range of pharmacological effects. This provides a valuable predictive context for the potential

activities of Tigloylgomisin P.
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Reported Biological

Compound o Key Findings
Activities
Protects against liver injury,
) ) inhibits inflammatory
o Hepatoprotective, Anti- ) )
Gomisin A ) ) mediators, shows protective
inflammatory, Neuroprotective )
effects in neuronal cell models.
[4]
Demonstrates anti-
o Anti-inflammatory, inflammatory potential and
Gomisin J ] ) )
Neuroprotective protective effects in neuronal
systems.[2]
o o Proven anti-inflammatory
Gomisin N Anti-inflammatory

activity.[2]

y-Schisandrin

Anti-inflammatory, Antioxidant

Exhibits both anti-inflammatory

and antioxidant properties.[2]

General Schisandra Lignans

Anticancer, Antidiabetic,
Antibacterial/Antiviral,
Immunomodulatory,

Cardioprotective

Lignans from Schisandra
chinensis show a wide array of
therapeutic potentials.[1][5]

Experimental Protocols: A Generalized Approach for

Lignan Analysis

Detailed experimental protocols specifically for Tigloylgomisin P are not readily available.

However, the following sections outline generalized methodologies commonly employed for the

isolation and characterization of lignans from Schisandra species, which can be adapted for the

study of Tigloylgomisin P.

Isolation of Gomisin-Series Lighans from Schisandra

chinensis

A typical isolation workflow for lignans from the fruits of Schisandra chinensis involves solvent

extraction followed by chromatographic separation.
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Protocol:

o Extraction: The dried and powdered fruits of Schisandra chinensis are extracted with a
suitable organic solvent, such as methanol or ethanol, at room temperature. This process is
often repeated multiple times to ensure exhaustive extraction.

o Concentration: The resulting extracts are combined and concentrated under reduced
pressure to yield a crude extract.

e Fractionation: The crude extract is then subjected to column chromatography over silica gel.
A gradient elution system, starting with a non-polar solvent (e.g., n-hexane) and gradually
increasing the polarity with a more polar solvent (e.g., ethyl acetate), is used to separate the
components based on their polarity.

« Purification: Fractions containing lignans of interest are further purified using techniques like
preparative High-Performance Liquid Chromatography (HPLC) with a suitable stationary
phase (e.g., C18) and mobile phase combination.

Extraction & Concentration Separation & Purification
Dried Schisandra chinensis Fruits [ S EIEEEn ClerEgiiiEn Crude Extract Sl @l Callinim Collected Fractions Preparative HPLC Isolated Tigloylgomisin P
(e.g., Methanol) (Rotary Evaporator) Chromatography

Click to download full resolution via product page

Figure 1: Generalized workflow for the isolation of lignans.

Structural Elucidation

The chemical structure of an isolated lignan like Tigloylgomisin P is determined using a
combination of spectroscopic techniques.

Methodologies:

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine
the exact molecular weight and elemental composition of the compound, allowing for the
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deduction of its molecular formula.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Provides information about the number and types of protons in the molecule and

their neighboring atoms.
o 18C NMR: Reveals the number and types of carbon atoms present in the structure.

o 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the
connectivity between atoms within the molecule, allowing for the complete assignment of

the structure.

Potential Signaling Pathways

While the specific signaling pathways modulated by Tigloylgomisin P have not been
elucidated, research on other Schisandra lignans suggests potential involvement in key cellular
signaling cascades related to inflammation and neuroprotection. For instance, many natural
compounds with anti-inflammatory properties are known to modulate the NF-kB (Nuclear
Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.
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Figure 2: Potential modulation of the NF-kB pathway by Schisandra lignans.

This diagram illustrates a simplified representation of the NF-kB signaling pathway, a common
target for anti-inflammatory compounds. Lignans from Schisandra may exert their effects by
inhibiting key components of this pathway, such as the IKK complex, thereby preventing the
transcription of pro-inflammatory genes.
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Conclusion and Future Directions

Tigloylgomisin P represents a promising, yet understudied, natural product from a well-
established medicinal plant. While its fundamental chemical identity is known, a significant gap
exists in the experimental data regarding its specific physical, chemical, and biological
properties. The information available for structurally similar gomisin-series lignans provides a
strong rationale for further investigation into the therapeutic potential of Tigloylgomisin P,
particularly in the areas of anti-inflammatory and neuroprotective activities. Future research
should focus on the complete physicochemical characterization of Tigloylgomisin P, detailed
elucidation of its mechanisms of action, and in vivo efficacy studies to validate its potential as a
therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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